Cas no 100018-95-9 (Choline (1alpha,3alpha,4alpha,5beta)-1,3-bis(3,4-dihydroxycinnamoyloxy)-4,5-dihydroxycyclohexanecarboxylate)

• Product Name: Choline (1alpha,3alpha,4alpha,5beta)-1,3-bis(3,4-dihydroxycinnamoyloxy)-4,5-dihydroxycyclohexanecarboxylate
• CAS No: 100018-95-9
• MF: C₃₀H₃₇NO₁₃
• MW: 619.613690137863
• CID: 153925
• PubChem ID: 44153400
• Update Time: 2025-04-19

Choline (1alpha,3alpha,4alpha,5beta)-1,3-bis(3,4-dihydroxycinnamoyloxy)-4,5-dihydroxycyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Choline (1alpha,3alpha,4alpha,5beta)-1,3-bis(3,4-dihydroxycinnamoyloxy)-4,5-dihydroxycyclohexanecarboxylate
• 1,3-bis[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-4,5-dihydroxycyclohexane-1-carboxylate,2-hydroxyethyl(trimethyl)azanium
• choline (1alpha,3alpha,4alpha,5beta)-1,3-bis[3,4-dihydroxycinnamoyloxy]-4,5-dihydroxycyclohexanecarboxylate
• EINECS 309-100-1
• 1,3-bis[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-4,5-dihydroxycyclohexane-1-carboxylate;2-hydroxyethyl(trimethyl)azanium
• 100018-95-9
• Choline(1alpha,3alpha,4alpha,5beta)-1,3-bis[3,4-dihydroxycinnamoyloxy]-4,5-dihydroxycyclohexanecarboxylate

• Inchi： 1S/C25H24O12.C5H14NO/c26-15-5-1-13(9-17(15)28)3-7-21(31)36-20-12-25(24(34)35,11-19(30)23(20)33)37-22(32)8-4-14-2-6-16(27)18(29)10-14;1-6(2,3)4-5-7/h1-10,19-20,23,26-30,33H,11-12H2,(H,34,35);7H,4-5H2,1-3H3/q;+1/p-1/b7-3+,8-4+;
• InChI Key： VZXZTUWADHFXJX-UQXJJJGTSA-M
• SMILES： O(C(/C=C/C1C=CC(=C(C=1)O)O)=O)C1(C(=O)[O-])CC(C(C(C1)OC(/C=C/C1C=CC(=C(C=1)O)O)=O)O)O.OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 619.22600
• Monoisotopic Mass: 619.22649023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 44
• Rotatable Bond Count: 10
• Complexity: 928
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 234Ų

Experimental Properties

• PSA: 234.34000
• LogP: -0.62020